Cas no 338965-21-2 (5-[(2-fluorophenyl)methyl]-2-methylpyrimidine-4,6-diamine)

• Product Name: 5-[(2-fluorophenyl)methyl]-2-methylpyrimidine-4,6-diamine
• CAS No: 338965-21-2
• MDL: MFCD00231639
• CID: 4648135
• Update Time: 2025-05-19

5-[(2-fluorophenyl)methyl]-2-methylpyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• 5-(2-FLUOROBENZYL)-2-METHYL-4,6-PYRIMIDINEDIAMINE
• 6-AMINO-5-(2-FLUOROBENZYL)-2-METHYL-4-PYRIMIDINYLAMINE
• 5-[(2-fluorophenyl)methyl]-2-methylpyrimidine-4,6-diamine
• 4,6-Pyrimidinediamine, 5-[(2-fluorophenyl)methyl]-2-methyl-

• MDL： MFCD00231639

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 5-[(2-fluorophenyl)methyl]-2-methylpyrimidine-4,6-diamine

5-[(2-Fluorophenyl)methyl]-2-methylpyrimidine-4,6-diamine (CAS 338965-21-2): A Comprehensive Overview

5-[(2-fluorophenyl)methyl]-2-methylpyrimidine-4,6-diamine (CAS 338965-21-2) is a fluorinated pyrimidine derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique 2-fluorobenzyl substitution and diaminopyrimidine core, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its structural features make it particularly interesting for drug discovery applications, especially in the development of kinase inhibitors and antimicrobial agents.

The growing interest in fluorinated compounds like 5-[(2-fluorophenyl)methyl]-2-methylpyrimidine-4,6-diamine stems from their enhanced metabolic stability and bioavailability compared to their non-fluorinated counterparts. Researchers frequently search for information about "fluorinated pyrimidine synthesis" and "CAS 338965-21-2 applications," reflecting the compound's relevance in modern medicinal chemistry. Recent studies suggest potential applications in addressing antibiotic resistance, a critical global health challenge.

From a chemical perspective, 5-[(2-fluorophenyl)methyl]-2-methylpyrimidine-4,6-diamine exhibits several noteworthy properties. The fluorine atom at the ortho position of the benzyl group significantly influences the compound's electronic distribution and conformational preferences. This modification often enhances binding affinity to biological targets while maintaining favorable physicochemical properties. The diaminopyrimidine moiety serves as an excellent hydrogen bond donor/acceptor, making it a privileged scaffold in drug design.

The synthesis of CAS 338965-21-2 typically involves multi-step organic transformations, with researchers frequently optimizing routes to improve yield and purity. Common search queries include "5-[(2-fluorophenyl)methyl]-2-methylpyrimidine-4,6-diamine synthesis protocol" and "purification methods for fluorinated pyrimidines." Recent advances in green chemistry have led to more sustainable production methods, aligning with the pharmaceutical industry's growing emphasis on environmentally friendly processes.

In pharmaceutical applications, 5-[(2-fluorophenyl)methyl]-2-methylpyrimidine-4,6-diamine has shown promise as a building block for kinase inhibitor development. The compound's ability to modulate protein-protein interactions makes it particularly valuable in cancer research, where targeted therapies are increasingly important. Researchers investigating "pyrimidine-based kinase inhibitors" or "fluorinated drug candidates" often encounter this compound in their literature reviews.

The global market for specialty chemicals like CAS 338965-21-2 continues to expand, driven by increased R&D investment in precision medicine. Suppliers and manufacturers frequently update their catalogs with this compound, responding to demand from academic institutions and pharmaceutical companies. Quality control remains paramount, with analytical techniques such as HPLC and NMR spectroscopy ensuring batch-to-batch consistency.

From a regulatory standpoint, 5-[(2-fluorophenyl)methyl]-2-methylpyrimidine-4,6-diamine is generally classified as a research chemical rather than a therapeutic agent itself. Proper handling and storage conditions are essential to maintain its stability, with many researchers searching for "storage conditions for fluorinated pyrimidines" and "CAS 338965-21-2 stability data." Material Safety Data Sheets (MSDS) provide comprehensive guidance on safe laboratory practices.

Recent scientific publications have explored novel derivatives of 5-[(2-fluorophenyl)methyl]-2-methylpyrimidine-4,6-diamine, particularly focusing on structure-activity relationships. The compound's versatility allows for various modifications at the pyrimidine ring or benzyl group, enabling medicinal chemists to fine-tune pharmacological properties. This adaptability explains why search terms like "pyrimidine derivative optimization" frequently appear in scientific databases.

In conclusion, 5-[(2-fluorophenyl)methyl]-2-methylpyrimidine-4,6-diamine (CAS 338965-21-2) represents an important compound in contemporary chemical research. Its unique structural features and potential applications in drug discovery continue to drive scientific interest. As research progresses, we anticipate seeing more innovative uses for this fluorinated pyrimidine derivative in addressing various medical challenges, particularly in the development of targeted therapies and antimicrobial agents.